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Compound of Interest

Compound Name: Tyclopyrazoflor

Cat. No.: B611520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two classes of insecticides: the novel

pyridinylpyrazole, Tyclopyrazoflor, and the sulfoximine class, primarily represented by

sulfoxaflor. This objective comparison, supported by available experimental data, aims to

inform research and development in the field of pest management.

Chemical and Physical Properties
Tyclopyrazoflor and sulfoximines belong to distinct chemical classes, which is reflected in

their physical properties. Tyclopyrazoflor is a pyridinyl-pyrazole insecticide. Sulfoximines are

characterized by a unique functional group containing a sulfur atom double-bonded to oxygen

and single-bonded to a nitrogen atom and two carbon atoms. Sulfoxaflor is the most prominent

member of this class.
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Property Tyclopyrazoflor Sulfoximines (Sulfoxaflor)

Chemical Class Pyridinyl-pyrazole Sulfoximine

Molecular Formula C₁₆H₁₈ClF₃N₄OS[1][2] C₁₀H₁₀F₃N₃OS

IUPAC Name

N-[3-chloro-1-(pyridin-3-yl)-1H-

pyrazol-4-yl]-N-ethyl-3-[(3,3,3-

trifluoropropyl)sulfanyl]propana

mide

[N-[methyloxido[1-[6-

(trifluoromethyl)-3-

pyridinyl]ethyl]-λ⁴-

sulfanylidene]cyanamide]

CAS Number 1477919-27-9[2] 946578-00-3

Mechanism of Action
Both Tyclopyrazoflor and sulfoximines target the insect nervous system, but through different

and distinct mechanisms.

Tyclopyrazoflor: The precise mechanism of action for Tyclopyrazoflor is not yet fully

elucidated. However, it is understood to interfere with the insect's neurotransmission system.[3]

Some evidence suggests it may act by blocking calcium ion transport through the nicotinic

acetylcholine receptor (nAChR) or by interacting with chordotonal transient receptor potential

vanilloid (TRPV) channels.[4]

Sulfoximines (Sulfoxaflor): Sulfoxaflor is a potent agonist of the insect nicotinic acetylcholine

receptor (nAChR). It binds to a site on the receptor that is distinct from that of other nAChR

agonists like neonicotinoids. This binding leads to uncontrolled nerve impulses, resulting in

tremors, paralysis, and ultimately, the death of the insect. The Insecticide Resistance Action

Committee (IRAC) has classified sulfoximines in their own subgroup (4C), separate from

neonicotinoids (4A), due to this distinct mode of action.
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Figure 1: Proposed and established mechanisms of action.

Insecticidal Spectrum and Efficacy
Both classes of insecticides are primarily effective against sap-sucking insect pests.

Tyclopyrazoflor: Demonstrates broad-spectrum activity against various sap-sucking insects,

with notable efficacy against aphids and whiteflies. While specific quantitative data such as

LC50 values are not widely available in the public domain, it is reported to have high efficiency.

Sulfoximines (Sulfoxaflor): Exhibits high efficacy against a wide range of sap-feeding insects,

including many that have developed resistance to other insecticide classes. Extensive field

trials and laboratory assays have provided quantitative data on its performance.

Table 1: Comparative Efficacy Data (LC50 values in ppm)
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Pest Species
Tyclopyrazoflor
(LC50)

Sulfoxaflor (LC50) Reference

Myzus persicae

(Green Peach Aphid)

Data not publicly

available
~0.11 (µ g/vial )

Bemisia tabaci

(Sweetpotato

Whitefly)

Data not publicly

available
~0.05 (µg/cm²)

Nilaparvata lugens

(Brown Planthopper)

Data not publicly

available
~0.382 - 2.986

Aphis gossypii (Cotton

Aphid)

Data not publicly

available

~0.02 (topical

application)

Note: The lack of publicly available, peer-reviewed LC50 data for Tyclopyrazoflor limits a

direct quantitative comparison.

Resistance and Cross-Resistance
The development of insecticide resistance is a major challenge in pest management.

Tyclopyrazoflor: Due to its novel and not fully characterized mode of action, the potential for

cross-resistance with other insecticide classes is still under investigation. It is suggested to be

effective against insects that are resistant to other insecticides.

Sulfoximines (Sulfoxaflor): A key advantage of sulfoxaflor is its lack of significant cross-

resistance to neonicotinoids, organophosphates, carbamates, and pyrethroids. This is largely

attributed to its distinct binding site on the nAChR and its different metabolic pathway.

Resistance to sulfoxaflor has been documented and is primarily associated with enhanced

metabolism by cytochrome P450 monooxygenases.
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Figure 2: Overview of resistance mechanisms.

Toxicological Profile and Environmental Fate
The impact on non-target organisms and the environment is a critical consideration for any

insecticide.

Tyclopyrazoflor: Limited publicly available data suggests potential mammalian toxicity through

the inhibition of mitochondrial cytochrome c1-c3. Information on its environmental fate,

including persistence in soil and water, is not extensively documented in public literature.

Sulfoximines (Sulfoxaflor):

Mammalian Toxicology: Studies have indicated that the liver and nervous system are the

primary target organs in mammals, with observed effects including hepatotoxicity and

developmental issues at high doses.

Ecotoxicology: Sulfoxaflor is recognized as being toxic to pollinators, and its use often comes

with restrictions to protect bees. It also shows toxicity to some aquatic invertebrates.

Environmental Fate: Sulfoxaflor is generally non-persistent in soil, with a relatively short half-

life. However, it is more persistent in aquatic environments. Its main degradation products
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can be more persistent in soil than the parent compound.

Table 2: Summary of Toxicological and Environmental Profile

Aspect Tyclopyrazoflor Sulfoximines (Sulfoxaflor)

Mammalian Toxicity
Potential mitochondrial

inhibition

Hepatotoxicity and

neurotoxicity at high doses

Avian Toxicity Data not publicly available Low to moderate toxicity

Aquatic Toxicity Data not publicly available
Moderate to high toxicity to

some invertebrates

Pollinator Toxicity Data not publicly available High toxicity to bees

Soil Half-life Data not publicly available Short (non-persistent)

Aquatic Half-life Data not publicly available Longer (more persistent)

Experimental Protocols
Detailed experimental protocols are crucial for the replication and validation of research

findings. Below are generalized workflows for insecticide bioassays.

Typical Insecticide Bioassay Workflow:

A standard laboratory bioassay to determine the efficacy of an insecticide typically involves the

following steps:

Insect Rearing: A susceptible population of the target insect species is reared under

controlled laboratory conditions (temperature, humidity, photoperiod).

Insecticide Preparation: Serial dilutions of the technical grade insecticide are prepared in an

appropriate solvent.

Application Method: The insecticide is applied to the insects using a standardized method.

Common methods for sap-sucking insects include:
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Leaf-dip bioassay: Leaves of a host plant are dipped in the insecticide solution, allowed to

dry, and then infested with the target insects.

Topical application: A precise micro-droplet of the insecticide solution is applied directly to

the dorsal thorax of individual insects.

Systemic uptake bioassay: Plants are grown in soil treated with the insecticide, and

insects are then allowed to feed on the plants.

Exposure and Observation: Treated insects are maintained under controlled conditions, and

mortality is assessed at specific time intervals (e.g., 24, 48, 72 hours).

Data Analysis: The mortality data is subjected to probit or logit analysis to calculate the lethal

concentration (LC50) or lethal dose (LD50) values.
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Figure 3: Generalized workflow for an insecticide bioassay.
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Tyclopyrazoflor and sulfoximines represent two distinct and important classes of modern

insecticides. Sulfoximines, particularly sulfoxaflor, are well-characterized with a known and

unique mode of action, a substantial body of efficacy data, and a clear understanding of their

toxicological and environmental profiles. Their lack of cross-resistance to major insecticide

classes makes them a valuable tool for resistance management.

Tyclopyrazoflor, as a newer chemistry, shows promise with its broad-spectrum activity against

sap-sucking pests. However, a more comprehensive public dataset on its precise mechanism

of action, quantitative efficacy, and its environmental and toxicological impact is needed for a

complete comparative assessment. Further research into these aspects will be crucial for

positioning Tyclopyrazoflor within integrated pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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